Cas no 108706-10-1 (7-O-[6-O-Acetyl-beta-D-allopyranosyl-(1?2)-6-O-acetyl-beta-D-glucopyranoside-3',4',5,7,8-Pentahydroxyflavone)

7-O-[6-O-Acetyl-beta-D-allopyranosyl-(1?2)-6-O-acetyl-beta-D-glucopyranoside-3',4',5,7,8-Pentahydroxyflavone structure
108706-10-1 structure
Product Name:7-O-[6-O-Acetyl-beta-D-allopyranosyl-(1?2)-6-O-acetyl-beta-D-glucopyranoside-3',4',5,7,8-Pentahydroxyflavone
CAS No:108706-10-1
MF:C31H34O19
MW:710.590271472931
CID:2000129
Update Time:2025-04-21

7-O-[6-O-Acetyl-beta-D-allopyranosyl-(1?2)-6-O-acetyl-beta-D-glucopyranoside-3',4',5,7,8-Pentahydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • 7-O-[6-O-Acetyl-beta-D-allopyranosyl-(1?2)-6-O-acetyl-beta-D-glucopyranoside-3',4',5,7,8-Pentahydroxyflavone
    • hypolaetin 7-O-[6'''-O-acetyl-beta-D-allopyranosyl-(1 - 2)]-6''-O-acetyl-+
    • Inchi: 1S/C31H34O19/c1-10(32)44-8-19-22(38)25(41)27(43)30(48-19)50-29-26(42)23(39)20(9-45-11(2)33)49-31(29)47-18-7-16(37)21-15(36)6-17(46-28(21)24(18)40)12-3-4-13(34)14(35)5-12/h3-7,19-20,22-23,25-27,29-31,34-35,37-43H,8-9H2,1-2H3
    • InChI Key: FTPMODVTXJGVCJ-UHFFFAOYSA-N
    • SMILES: CC(OCC1C(O)C(O)C(O)C(OC2C(O)C(O)C(COC(=O)C)OC2OC2C(O)=C3OC(C4C=C(O)C(O)=CC=4)=CC(C3=C(O)C=2)=O)O1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 50
  • XLogP3: -1.084
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